Cas no 1361575-25-8 (3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid)

3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid is a chlorinated pyridine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring multiple trichlorophenyl groups, enhances stability and reactivity, making it useful as an intermediate in the preparation of complex molecules. The acetic acid moiety provides additional functionalization opportunities, facilitating further derivatization. This compound’s high degree of halogenation may contribute to its utility in cross-coupling reactions or as a precursor for agrochemicals and specialty materials. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its robust stability under various conditions supports its use in demanding chemical processes.

3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid structure

1361575-25-8 structure

Product Name:3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid

CAS No:1361575-25-8

MF:C₁₉H₉Cl₆NO₂

MW:495.998259305954

CID:4968401

Update Time:2025-06-13

3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid
- Inchi： 1S/C19H9Cl6NO2/c20-9-2-12(22)18(13(23)3-9)8-1-11(16(26-7-8)6-17(27)28)19-14(24)4-10(21)5-15(19)25/h1-5,7H,6H2,(H,27,28)
- InChI Key： TWDVQMFMODYRDR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C1=CC(=CN=C1CC(=O)O)C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 531
XLogP3: 7.4
Topological Polar Surface Area: 50.2

3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013029241-250mg	3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid	1361575-25-8	97%	250mg	494.40 USD	2021-06-22
Alichem	A013029241-500mg	3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid	1361575-25-8	97%	500mg	831.30 USD	2021-06-22
Alichem	A013029241-1g	3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid	1361575-25-8	97%	1g	1,460.20 USD	2021-06-22

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Additional information on 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid

Comprehensive Overview of 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361575-25-8)

3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid, identified by its CAS number 1361575-25-8, is a specialized organic compound with a unique structural framework. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of multiple trichlorophenyl groups enhances its stability and reactivity, making it a subject of interest in synthetic chemistry and molecular design.

In recent years, the demand for highly functionalized pyridine compounds has surged due to their role in drug discovery and development. Researchers are particularly intrigued by the potential of 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid as a building block for biologically active molecules. Its structural complexity allows for modifications that can lead to novel therapeutic agents, addressing current challenges in treating diseases such as cancer and infectious diseases. The compound's CAS No. 1361575-25-8 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid involves multi-step reactions, often starting from readily available pyridine precursors. Advanced techniques like cross-coupling reactions and catalytic halogenation are employed to achieve high yields and purity. These methods align with the broader trend of green chemistry, as researchers seek to minimize waste and reduce the environmental impact of chemical synthesis. The compound's unique halogenated structure also makes it a candidate for studying molecular interactions and crystal engineering.

Beyond pharmaceuticals, 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid has potential applications in advanced materials. Its ability to form stable complexes with metals could be exploited in designing catalysts or luminescent materials. This versatility has sparked interest in industries ranging from electronics to renewable energy. For instance, its incorporation into organic semiconductors could improve the efficiency of solar cells or OLED displays, topics that are highly relevant in today's tech-driven world.

From an analytical perspective, characterizing CAS No. 1361575-25-8 requires sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools help confirm the compound's purity and structural integrity, which are critical for its intended applications. The growing availability of open-access chemical databases has made it easier for researchers to share and access data on 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid, fostering collaboration and accelerating innovation.

In summary, 3,5-Bis(2,4,6-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361575-25-8) is a compound of significant scientific and industrial interest. Its multifaceted applications, from drug development to material science, highlight its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.